5-Benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
5-Benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
Brand Name:
Vulcanchem
CAS No.:
352665-95-3
VCID:
VC0382298
InChI:
InChI=1S/C24H18ClFN2O3/c25-17-8-12-19(13-9-17)28-21(16-6-10-18(26)11-7-16)20-22(31-28)24(30)27(23(20)29)14-15-4-2-1-3-5-15/h1-13,20-22H,14H2
SMILES:
C1=CC=C(C=C1)CN2C(=O)C3C(N(OC3C2=O)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)F
Molecular Formula:
C24H18ClFN2O3
Molecular Weight:
436.9g/mol
5-Benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
CAS No.: 352665-95-3
Main Products
VCID: VC0382298
Molecular Formula: C24H18ClFN2O3
Molecular Weight: 436.9g/mol
![5-Benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione - 352665-95-3](/images/no_structure.jpg)
| CAS No. | 352665-95-3 |
|---|---|
| Product Name | 5-Benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione |
| Molecular Formula | C24H18ClFN2O3 |
| Molecular Weight | 436.9g/mol |
| IUPAC Name | 5-benzyl-2-(4-chlorophenyl)-3-(4-fluorophenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione |
| Standard InChI | InChI=1S/C24H18ClFN2O3/c25-17-8-12-19(13-9-17)28-21(16-6-10-18(26)11-7-16)20-22(31-28)24(30)27(23(20)29)14-15-4-2-1-3-5-15/h1-13,20-22H,14H2 |
| Standard InChIKey | FLZQMQNJFHDFPB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CN2C(=O)C3C(N(OC3C2=O)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)F |
| Canonical SMILES | C1=CC=C(C=C1)CN2C(=O)C3C(N(OC3C2=O)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)F |
| PubChem Compound | 2859073 |
| Last Modified | Nov 11 2021 |
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